Cas no 40070-86-8 (4-Quinolinylmalonaldehyde)

4-Quinolinylmalonaldehyde is a specialized organic compound featuring a quinoline core linked to a malonaldehyde moiety. This structure imparts unique reactivity, making it valuable as an intermediate in heterocyclic synthesis, particularly for constructing complex quinoline derivatives. Its bifunctional aldehyde groups enable versatile condensation reactions, facilitating the formation of fused-ring systems or coordination complexes. The compound is of interest in medicinal chemistry for designing bioactive molecules, given quinoline's prevalence in pharmacophores. Careful handling is required due to its potential sensitivity to light and moisture. Suitable for controlled environments, it serves as a precise tool for researchers developing novel compounds in organic and pharmaceutical chemistry.

4-Quinolinylmalonaldehyde structure

Product Name:4-Quinolinylmalonaldehyde

CAS No:40070-86-8

MF:C₁₂H₉NO₂

MW:199.205363035202

CID:326539

PubChem ID:3855944

Update Time:2025-06-08

4-Quinolinylmalonaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Quinolin-4-yl)malonaldehyde
- 2-(4-Quinolyl)malondialdehyde sesquihydrate
- Propanedial,2-(4-quinolinyl)-
- 2-(4-quinolinyl)malondialdehyde
- 2-(Quinolin-4-yl)malondialdehyde sesquihydrate
- 4-Chinonylmalondialdehyd
- AG-L-23201
- bis(2-(quinolin-4-yl)propanedial) trihydrate
- CTK8F0426
- OR6982
- Propanedial,4-quinolinyl- (9CI)
- FT-0676475
- 2-quinolin-4-ylpropanedial
- 386715-38-4
- 2-(4-QUINOLYL)MALONDIALDEHYDESESQUIHYDRATE
- SCHEMBL2561241
- BP-10082B
- SB67668
- 2-(quinolin-4-yl)propanedial
- 4-QUINOLINYLMALONALDEHYDE
- MFCD06801281
- AKOS006230088
- 2-(4-QUINOLYL)MALONDIALDEHYDE
- EN300-77702
- 40070-86-8
- FS-4581
- 4-Quinolinylmalonaldehyde
- MDL： MFCD06801281
- Inchi： 1S/C12H9NO2/c14-7-9(8-15)10-5-6-13-12-4-2-1-3-11(10)12/h1-9H
- InChI Key： MSOVDGWTDZNQGX-UHFFFAOYSA-N
- SMILES： O=CC(C=O)C1C=CN=C2C=CC=CC=12

Computed Properties

Exact Mass: 199.063328530g/mol
Monoisotopic Mass: 199.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 47Å²

Experimental Properties

Melting Point: 150 °C

4-Quinolinylmalonaldehyde Security Information

Hazard Category Code： 34
Safety Instruction： 45-36/37/39-25
Hazardous Material Identification：
Risk Phrases：34

4-Quinolinylmalonaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189005946-10g	2-(Quinolin-4-yl)malonaldehyde	40070-86-8	95%	10g	$344.24	2023-09-02
TRC	Q010425-1g	4-Quinolinylmalonaldehyde	40070-86-8		1g	$ 170.00	2022-06-03
TRC	Q010425-2.5g	4-Quinolinylmalonaldehyde	40070-86-8		2.5g	$ 285.00	2022-06-03
TRC	Q010425-6.25g	4-Quinolinylmalonaldehyde	40070-86-8		6.25g	$ 570.00	2022-06-03
Chemenu	CM222629-10g	2-(Quinolin-4-yl)malonaldehyde	40070-86-8	95%	10g	$309	2021-08-04
Chemenu	CM222629-5g	2-(Quinolin-4-yl)malonaldehyde	40070-86-8	95%	5g	$***	2023-05-30
Enamine	EN300-77702-0.05g	2-(quinolin-4-yl)propanedial	40070-86-8		0.05g	$71.0	2023-02-12
Enamine	EN300-77702-0.1g	2-(quinolin-4-yl)propanedial	40070-86-8		0.1g	$75.0	2023-02-12
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Enamine	EN300-77702-0.5g	2-(quinolin-4-yl)propanedial	40070-86-8		0.5g	$82.0	2023-02-12